Cas no 1172357-75-3 (N-(1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)-N-[(pyridin-2-yl)methyl]acetamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)-N-[(pyridin-2-yl)methyl]acetamide
• CAS No: 1172357-75-3
• MF: C₁₇H₁₈N₄O₃S₂
• MW: 390.479820728302
• CID: 5471104
• PubChem ID: 43986957
• Update Time: 2025-07-23

N-(1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)-N-[(pyridin-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• F2635-1624
• N-(benzo[d]thiazol-2-yl)-2-(N-methylmethylsulfonamido)-N-(pyridin-2-ylmethyl)acetamide
• AKOS024665706
• N-(1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)-N-[(pyridin-2-yl)methyl]acetamide
• 1172357-75-3
• N-(1,3-benzothiazol-2-yl)-2-[methyl(methylsulfonyl)amino]-N-(pyridin-2-ylmethyl)acetamide

• Inchi： 1S/C17H18N4O3S2/c1-20(26(2,23)24)12-16(22)21(11-13-7-5-6-10-18-13)17-19-14-8-3-4-9-15(14)25-17/h3-10H,11-12H2,1-2H3
• InChI Key： GHHNHPBWYRSYGS-UHFFFAOYSA-N
• SMILES： S(C)(N(C)CC(N(C1=NC2C=CC=CC=2S1)CC1C=CC=CN=1)=O)(=O)=O

Computed Properties

• Exact Mass: 390.08203280g/mol
• Monoisotopic Mass: 390.08203280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 120Ų

Additional information on N-(1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)-N-[(pyridin-2-yl)methyl]acetamide

Professional Introduction to N-(1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)-N-[(pyridin-2-yl)methyl]acetamide (CAS No. 1172357-75-3)

N-(1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)-N-[(pyridin-2-yl)methyl]acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1172357-75-3, represents a unique blend of structural features that make it a promising candidate for various therapeutic applications. The molecular structure incorporates several key functional groups, including a benzothiazole moiety, a N-methylmethanesulfonamido group, and an acetamide moiety, each contributing to the compound's distinct chemical properties and potential biological activities.

The benzothiazole ring system is well-documented for its broad spectrum of biological activities, making it a cornerstone in medicinal chemistry. Benzothiazoles are known for their antimicrobial, anti-inflammatory, and antiviral properties, among others. The presence of the benzothiazol-2-yl group in this compound suggests that it may inherit some of these beneficial characteristics. Furthermore, the incorporation of a pyridin-2-ylmethyl group introduces additional pharmacophoric elements that can influence the compound's interaction with biological targets.

In recent years, there has been growing interest in the development of novel compounds that combine multiple pharmacophores to enhance therapeutic efficacy and reduce side effects. The structure of N-(1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)-N-[(pyridin-2-yl)methyl]acetamide aligns well with this trend, as it integrates several functional groups that are known to be pharmacologically active. The N-methylmethanesulfonamido group, in particular, is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the design of bioactive molecules.

The acetamide moiety contributes to the compound's solubility and metabolic stability, which are critical factors in drug development. Additionally, the presence of the pyridin-2-ylmethyl group can enhance binding affinity to biological targets by providing additional hydrogen bonding opportunities and steric interactions. These structural features collectively make N-(1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)-N-[(pyridin-2-yl)methyl]acetamide a compelling candidate for further investigation in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. These computational tools have been instrumental in identifying potential lead compounds for various therapeutic indications. In the case of N-(1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)-N-[(pyridin-2-yl)methyl]acetamide, computational studies have suggested that it may exhibit inhibitory activity against several enzymes and receptors involved in inflammatory and infectious diseases.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenation, has been crucial in constructing the complex molecular framework of the compound. These synthetic strategies not only highlight the expertise of the research team but also demonstrate the feasibility of producing this compound on a larger scale for further research and development.

Evaluation of N-(1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)-N-[(pyridin-2-yl)methyl]acetamide has been conducted using both in vitro and in vivo models. In vitro studies have shown promising results regarding its ability to modulate key biological pathways associated with various diseases. For instance, preliminary data suggest that this compound may inhibit the activity of enzymes such as COX-2 and NFκB, which are central mediators of inflammation. Additionally, its interaction with other targets relevant to infectious diseases has been explored, indicating potential therapeutic benefits.

The impact of this compound extends beyond its individual properties; it also serves as a valuable scaffold for designing novel derivatives with enhanced pharmacological profiles. By modifying specific functional groups within its structure, researchers can fine-tune its biological activity to target specific diseases more effectively. This flexibility makes N-(1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)-N-[pyridin]-[methyl]acetamide a versatile tool in drug discovery pipelines.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this research into clinical applications. As our understanding of disease mechanisms continues to evolve, compounds like N-(1[3]-benzothiazol]-[22]-yl]-[32]-([NMMSA])-[42]-([PymMe])-[AcAm] will play an increasingly important role in developing innovative therapies.

In conclusion，N-[13]-benzothiaziol-[22]-yI-[32]-([NMMSA])-[42]-([PymMe])-[AcAm] is a structurally complex and pharmacologically intriguing compound with significant potential for therapeutic applications。 Its unique combination of functional groups， coupled with promising preclinical data， makes it a compelling candidate for further investigation。 As research progresses，this compound is likely to contribute valuable insights into disease pathogenesis and provide new opportunities for drug development。